S-Trityl-L-cysteine-benzylamide
Overview
Description
S-Trityl-L-cysteine-benzylamide is a compound with the empirical formula C29H28N2OS . It is a derivative of S-Trityl-L-cysteine (STLC), a well-recognized lead compound known for its anticancer activity due to its potent inhibitory effect on human mitotic kinesin Eg5 . The compound contains two free terminal amino and carboxyl groups that play pivotal roles in binding to the Eg5 pocket .
Molecular Structure Analysis
The molecular structure of this compound contains 64 bonds in total, including 36 non-H bonds, 25 multiple bonds, 9 rotatable bonds, 1 double bond, 24 aromatic bonds, 4 six-membered rings, 1 secondary amide (aliphatic), and 1 primary amine (aliphatic) .Physical And Chemical Properties Analysis
The molecular weight of this compound is 568.68 . More specific physical and chemical properties such as melting point, boiling point, and solubility are not explicitly mentioned in the available resources.Scientific Research Applications
Ligand-Exchange Separation of Amino Acids : S-Trityl-L-cysteine-benzylamide, among other cysteine-based selectors, has been used in ligand-exchange separation of amino acids. The trityl moiety increases enantiodiscrimination, and the study provided insights into how specific physico-chemical features of the chiral selector affect enantiorecognition (Natalini et al., 2008).
Cancer Research : It's a well-recognized lead compound known for anticancer activity. It targets the human mitotic kinesin Eg5, crucial for cell division. Research into its derivatives found that certain modifications enhanced its solubility and potential as a cytotoxic agent, offering a new approach for drug development (Radwan et al., 2019).
Specific Inhibition of Human Kinesin Eg5 : It's a reversible, tight-binding inhibitor of Eg5, blocking mitotic progression. This specificity offers potential for developing potent mitotic inhibitors for cancer treatment (Skoufias et al., 2006).
Metabonomic Investigation : In a study on tributyl phosphate exposure in rats, this compound-related metabolites were identified, indicating its relevance in biochemical and toxicological studies (Neerathilingam et al., 2010).
Peptide and Protein Chemistry : Its use in peptide synthesis and the modification of cysteine side chains in peptides has been explored, such as in the synthesis of peptides with C-terminal esters, highlighting its utility in bioorganic chemistry and protein engineering (Diaz-Rodriguez et al., 2015).
Cell Surface Studies : It affects cell surface properties in leukemia cells, causing disorganization of cell membranes, thus highlighting its potential for research in cell biology and pharmacology (Kessel et al., 1976).
Polymerization Studies : The synthesis and radical polymerization of N-methacryloyl-S-trityl-L-cysteine methyl ester were examined, showing its utility in the field of polymer science (Kudo et al., 1999).
Fluorescent Sensing : A study developed a fluorescent sensor for detecting cysteine in water using a trication based on benzimidazolium and imidazolium, with this compound potentially playing a role in this kind of research (Singh et al., 2015).
Mechanism of Action
Safety and Hazards
The safety data sheet for a related compound, S-Trityl-L-cysteine, indicates that it causes severe skin burns and eye damage and may cause respiratory irritation . It’s recommended to use personal protective equipment, avoid dust formation, and ensure adequate ventilation when handling the compound .
properties
IUPAC Name |
(2R)-2-amino-N-benzyl-3-tritylsulfanylpropanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H28N2OS/c30-27(28(32)31-21-23-13-5-1-6-14-23)22-33-29(24-15-7-2-8-16-24,25-17-9-3-10-18-25)26-19-11-4-12-20-26/h1-20,27H,21-22,30H2,(H,31,32)/t27-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFTRMHWUVLZQSM-MHZLTWQESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C(CSC(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CNC(=O)[C@H](CSC(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H28N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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